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Compound of Interest

Compound Name: 2,2-Dimethylicyclopropyl Cyanide

Cat. No.: B129274

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and
disposal of 2,2-Dimethylcyclopropyl Cyanide (CAS RN: 5722-11-2). Adherence to these
procedures is essential to ensure personnel safety and regulatory compliance.

Hazard Summary & Key Quantitative Data

2,2-Dimethylcyclopropyl Cyanide is a flammable liquid and is harmful if swallowed.[1] As a
member of the cyanide chemical class, it is presumed to be highly toxic. The primary routes of
exposure are inhalation, ingestion, and skin contact. Contact with acids will likely produce
highly toxic and flammable hydrogen cyanide gas.[2]

The following table summarizes key quantitative data for 2,2-Dimethylcyclopropyl Cyanide
and general cyanide compounds.
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Property Value Source
2,2-Dimethylcyclopropyl
Chemical Name _ yieyelopropy TCI
Cyanide
1-Cyano-2,2-
Synonyms ) TCI[1]
dimethylcyclopropane
CAS Number 5722-11-2 TCI[1]
Molecular Formula CeHoN PubChem][3]
Molecular Weight 95.15 g/mol TCI[1]
Colorless to light yellow to light
Appearance o TCI[1]
orange clear liquid
Boiling Point 140.9 + 9.0 °C at 760 mmHg ChemSrc[4]
Flash Point 35.7+6.5°C ChemSrc[4]
Density 0.9+£0.1g/cm3 ChemSrc[4]
UN Number 1993 Fisher Scientific

OSHA PEL (for Cyanides as

5 mg/m3 (TWA) NIOSH
CN)
NIOSH REL (for Cyanides as 5 mg/m3 (4.7 ppm) (10-minute NIOSH
CN) Ceiling)
ACGIH TLV (for Cyanide Salts - ]

5 mg/m3 (Ceiling) [skin] ACGIH

as CN)

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling 2,2-Dimethylcyclopropyl

Cyanide.

o Hand Protection: Wear double-layered chemical-resistant nitrile gloves. If contact with the

hot product is possible, use heat-resistant and thermally insulated gloves.
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o Eye Protection: Chemical safety goggles are required at all times. In situations with a splash
hazard, a face shield must also be worn.

» Skin and Body Protection: A flame-retardant lab coat must be worn and kept fastened.
Ensure full leg coverage and wear closed-toe shoes. For tasks with a higher risk of
splashing, a chemical-resistant apron is necessary.

» Respiratory Protection: All handling of 2,2-Dimethylcyclopropyl Cyanide must be
conducted in a certified chemical fume hood. In the event of a spill or emergency, or if
ventilation is inadequate, a NIOSH-approved respirator with cartridges appropriate for
organic vapors and cyanides should be used.

Safe Handling and Operational Plan

A designated area within the laboratory should be clearly marked for the handling of 2,2-
Dimethylcyclopropyl Cyanide.

Preparation and Handling:
» Before beginning work, ensure that the chemical fume hood is functioning correcily.
o Assemble all necessary equipment and reagents within the fume hood.

o Keep the quantity of 2,2-Dimethylcyclopropyl Cyanide to the minimum required for the
procedure.

e Crucially, never allow this compound to come into contact with acids or strong oxidizing
agents, as this can liberate highly toxic hydrogen cyanide gas.

¢ Use only non-sparking tools and explosion-proof equipment due to the flammable nature of
the compound.[1]

Ground and bond containers when transferring the liquid to prevent static discharge.[1]
Storage:

o Store 2,2-Dimethylcyclopropyl Cyanide in a cool, dry, well-ventilated area away from heat,
sparks, and open flames.[1]
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» Keep the container tightly closed and under an inert atmosphere.[1]
o Store separately from acids, strong oxidizing agents, and foodstuffs.
Emergency Procedures

Immediate and decisive action is critical in the event of an emergency.
Exposure:

« Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical
attention.

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area
with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1]

Spills:

o Small Spills (within a fume hood): Absorb the spill with an inert, non-combustible material
such as sand or vermiculite. Place the absorbent material into a sealed, labeled container for
hazardous waste disposal.

» Large Spills (or any spill outside a fume hood): Evacuate the area immediately. Alert others
and activate the emergency alarm. Contact the institution's environmental health and safety
department and emergency services. Do not attempt to clean up a large spill without
specialized training and equipment.

Fire:

 In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1] Do not
use water, as it may spread the contamination.
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Disposal Plan

All waste containing 2,2-Dimethylcyclopropyl Cyanide is considered hazardous and must be
disposed of according to institutional and regulatory guidelines.

e Waste Collection: Collect all liquid and solid waste (including contaminated PPE and spill
cleanup materials) in separate, clearly labeled, and sealed containers.

o Labeling: The waste container must be labeled as "Hazardous Waste - 2,2-
Dimethylcyclopropyl Cyanide".

o Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials.

o Disposal: Arrange for the collection and disposal of the hazardous waste through the
institution's designated hazardous waste management service.

Workflow and Logical Relationships

The following diagram illustrates the key stages and decision points for the safe handling of
2,2-Dimethylcyclopropyl Cyanide.
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Safe Handling Workflow for 2,2-Dimethylcyclopropyl Cyanide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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